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Compound of Interest

Compound Name: Okanin

Cat. No.: B600618

For Researchers, Scientists, and Drug Development Professionals

Introduction

Okanin is a naturally occurring chalconoid, a type of flavonoid, found in various plants,
including Coreopsis tinctoria, Bidens pilosa, and Abies pindrow.[1] It has garnered significant
interest in the scientific community for its diverse pharmacological activities, including anti-
inflammatory, antioxidant, and anticancer properties. This technical guide provides a
comprehensive overview of the physical and chemical properties of okanin, detailed
experimental protocols for its study, and a review of its known biological activities and
associated signaling pathways.

Chemical and Physical Properties

Okanin, with the IUPAC name (2E)-3-(3,4-dihydroxyphenyl)-1-(2,3,4-trihydroxyphenyl)prop-2-
en-1-one, is a polyketide belonging to the chalcone and dihydrochalcone chemical class.[1] Its
structure is characterized by two aromatic rings linked by a three-carbon a,3-unsaturated
carbonyl system.

Table 1: Physicochemical Properties of Okanin
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Property Value Source
Molecular Formula C15H1206 [1112]
Molecular Weight 288.25 g/mol [1]
CAS Number 484-76-4
Appearance Not specified in search results
Melting Point 235-242 °C
Boiling Point 638 °C at 760 mmHg
Density 1.584 g/cm3
Flash Point 353.7 °C
pKa Not specified in search results
Table 2: Solubility of Okanin
Solvent Solubility Source
DMSO 58 mg/mL (201.21 mM)
Ethanol 58 mg/mL
Water Insoluble
Methanol Soluble (qualitative)
Acetone Soluble (qualitative)

Spectroscopic Data

Mass Spectrometry

Mass spectrometry data for okanin reveals a precursor ion [M-H]~ at an m/z of

287.0561861395012.

UV-Vis Spectroscopy
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The UV-Vis absorption spectrum of okanin in ethanol exhibits two major absorption bands.
Band | is observed in the range of 340-400 nm, and Band Il is in the range of 240-280 nm. The
absorption spectrum is solvent-dependent.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Detailed *H and 3C NMR data with specific chemical shifts and coupling constants for okanin
were not available in the search results. This information is critical for the unambiguous
structural confirmation and characterization of the molecule.

Biological Activities and Signhaling Pathways

Okanin exhibits a range of biological activities, primarily attributed to its anti-inflammatory,
antioxidant, and anticancer effects.

Anti-inflammatory Activity: Inhibition of the TLR4/NF-kB
Signaling Pathway

Okanin has been shown to attenuate lipopolysaccharide (LPS)-induced microglial activation by
inhibiting the Toll-like receptor 4 (TLR4)/nuclear factor-kappa B (NF-kB) signaling pathway. This
inhibition leads to a reduction in the production of pro-inflammatory mediators such as nitric
oxide (NO), inducible nitric oxide synthase (iNOS), interleukin-6 (IL-6), and tumor necrosis
factor-alpha (TNF-a). The mechanism involves the inhibition of IkKBa phosphorylation and the
subsequent nuclear translocation of the NF-kB p65 subunit.

KK phosphorylates IEG releases NF-kB translocates NF-kB induces Inflammatory Response
(p65/p50) (nucleus) (NO, iNOS, IL-6, TNF-a)
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Okanin's inhibition of the TLR4/NF-kB pathway.
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Antioxidant Activity: Activation of the Nrf2/HO-1
Signaling Pathway

Okanin's antioxidant effects are mediated through the activation of the Nuclear factor-erythroid
2-related factor 2 (Nrf2) signaling pathway. Okanin induces the expression of heme
oxygenase-1 (HO-1), a potent antioxidant enzyme, via the activation of Nrf2. This is attributed
to the a,B-unsaturated carbonyl group in okanin's structure.

Nrf2
(QUEEIS)
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Okanin's activation of the Nrf2/HO-1 pathway.

Anticancer Activity

Okanin has demonstrated cytotoxic effects against various cancer cell lines, including oral
cancer, where it induces both apoptosis and pyroptosis. It has been shown to cause cell cycle
arrest at the G2/M phase and impair clonogenic capacity.

Experimental Protocols

Detailed, step-by-step experimental protocols for the synthesis, isolation, and specific biological
assays of okanin were not explicitly available in the provided search results. However, based
on general laboratory practices and information from related studies, the following outlines can
be inferred.

General Workflow for Western Blot Analysis of NF-kB
Pathway
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Cell Culture & Treatment
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General workflow for Western blot analysis.
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Note on Detailed Protocols: The precise concentrations of antibodies, incubation times, and
specific compositions of buffers are critical for reproducibility and should be optimized for each
experimental setup. These details were not available in the search results for okanin-specific
experiments.

Conclusion

Okanin is a promising natural compound with well-documented anti-inflammatory, antioxidant,
and anticancer properties. Its mechanisms of action, primarily through the modulation of the
TLR4/NF-kB and Nrf2/HO-1 signaling pathways, make it a compelling candidate for further
investigation in drug development. This guide provides a foundational understanding of
okanin's characteristics. However, for comprehensive research and development, further
experimental validation, particularly detailed spectroscopic analysis (*H and 3C NMR) and
guantitative solubility studies, is essential. The lack of detailed, publicly available experimental
protocols for okanin-specific assays highlights the need for more transparent and detailed
reporting in future publications to facilitate reproducibility and accelerate research in this field.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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